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CAS No.: 5579-95-3

Cat. No.: B1678862

Get Quote

Executive Summary & Structural Architecture
Nifurmerone (Chloromethyl 5-nitro-2-furyl ketone) is a nitrofuran antimicrobial distinct from the

more common Nitrofurantoin. While both share the 5-nitrofuran pharmacophore essential for

reductive activation within bacterial cells, their side chains dictate their solubility, metabolism,

and spectroscopic signatures.

This guide defines the specific NMR, IR, and Mass Spectrometry markers required to

unambiguously identify Nifurmerone and distinguish it from its analogues.

Structural Comparison Logic
The primary challenge in nitrofuran analysis is distinguishing the parent core from the variable

side chain.

Nifurmerone: Contains a chloromethyl ketone tail.[1]

Nitrofurantoin: Contains an aminohydantoin tail linked via an azomethine bond.
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Diagram 1: Structural Differentiation Pathway
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Caption: Structural divergence of Nifurmerone and Nitrofurantoin from the common nitrofuran

core, highlighting unique spectroscopic markers.

Nuclear Magnetic Resonance (NMR)
Characterization
NMR provides the most rapid confirmation of the Nifurmerone structure by identifying the

unique methylene protons adjacent to the chlorine atom, which are absent in other nitrofurans.

Predicted H NMR Profile (DMSO-d )
The spectrum is characterized by a lack of the downfield azomethine proton seen in

Nitrofurantoin.
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Signal
Assignment

Chemical Shift
(

, ppm)

Multiplicity Integration
Structural
Justification

Furan H-3 7.60 – 7.75
Doublet (

Hz)
1H

Proton

to the carbonyl;

deshielded by

the ketone and

nitro group.

Furan H-4 7.80 – 7.95
Doublet (

Hz)
1H

Proton

to the nitro

group; highly

deshielded.

-CH

Cl
4.80 – 5.10 Singlet 2H

Diagnostic

Marker.

Methylene

protons

deshielded by

both the adjacent

carbonyl and the

electronegative

chlorine.

Comparative Analysis: Nifurmerone vs. Nitrofurantoin
Nifurmerone: Shows a distinct singlet at ~4.9 ppm (-CH

Cl).

Nitrofurantoin: Shows a singlet at ~8.5 ppm (Azomethine -CH=N-) and a methylene singlet at

~4.3 ppm (inside the hydantoin ring).

Differentiation: The absence of the signal at 8.5 ppm is the primary "negative" marker for

Nifurmerone.
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Infrared (IR) Spectroscopy[2]
IR spectroscopy is critical for solid-state identification. Nifurmerone exhibits a carbonyl stretch

characteristic of an

-haloketone, which appears at a different frequency than the amide/imide carbonyls of
Nitrofurantoin.

Key Absorption Bands
Ketone (C=O): 1685 – 1705 cm

. The conjugation with the furan ring lowers the frequency, but the

-chlorine exerts an inductive effect that slightly raises it compared to a simple aryl ketone.

Nitro Group (NO

):

Asymmetric Stretch: 1510 – 1540 cm

Symmetric Stretch: 1330 – 1360 cm

Furan Ring: ~1020 cm

(characteristic breathing mode).

C-Cl Stretch: 700 – 750 cm

(Strong band, unique to Nifurmerone).

Mass Spectrometry (MS) & Fragmentation[3][4]
Mass spectrometry offers the highest specificity due to the chlorine isotope signature. This is

the primary method for validating Nifurmerone in complex matrices or degradation studies.

Isotopic Fingerprint
Unlike Nitrofurantoin (C
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H

N

O

), Nifurmerone (C

H

ClNO

) contains one chlorine atom.

M+ Radical Cation:

189 (100% relative abundance,

Cl)

M+2 Isotope:

191 (~32% relative abundance,

Cl)

Result: A distinct 3:1 intensity ratio for the molecular ion cluster.

Fragmentation Pathway (EI/ESI)
The fragmentation is driven by the cleavage of the labile chloromethyl group and the nitro

group.

Diagram 2: MS Fragmentation Logic
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Caption: Primary fragmentation pathways for Nifurmerone. The loss of the chloromethyl group

(m/z 49) eliminates the chlorine isotope pattern in daughter ions.

Experimental Protocol: LC-MS/MS Identification
This protocol is designed for the high-sensitivity detection of Nifurmerone in biological or

pharmaceutical samples.

Sample Preparation
Extraction: Dissolve 10 mg of sample in 10 mL Acetonitrile (ACN).

Filtration: Pass through a 0.22 µm PTFE filter to remove particulate matter (Nifurmerone is

soluble in organic solvents but sparingly soluble in water).

Dilution: Dilute 1:100 with 0.1% Formic Acid in water for MS injection.

Instrument Parameters (Recommended)
Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

Mobile Phase A: Water + 0.1% Formic Acid.
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Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.

Ionization: Electrospray Ionization (ESI) in Positive Mode (due to ketone protonation

capability) or Negative Mode (often more sensitive for nitro-compounds due to electron

capture). Note: Validate mode based on specific instrument response.

Data Validation Checklist
To confirm Nifurmerone identity, the dataset must satisfy:

Retention Time: Distinct from Nitrofurantoin (Nifurmerone is less polar due to the lack of the

hydantoin ring and will elute later on a C18 column).

Isotope Ratio: Observed M/(M+2) ratio must be 3:1.

Fragment Confirmation: Presence of the nitrofuroyl core fragment (

~140 or ~96 depending on ionization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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